Cas no 15517-26-7 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-butyl-5,5-diethyl-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-butyl-5,5-diethyl-
• CAS No: 15517-26-7
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 226299
• PubChem ID: 47143

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-butyl-5,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-butyl-5,5-diethyl-
• 1-butyl-5,5-diethyl-1,3-diazinane-2,4,6-trione
• 1-Butyl-5,5-diethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-butyl-5,5-diethyl-
• DTXSID20165842
• Barbituric acid, 1-butyl-5,5-diethyl-
• N-Butylbarbital
• 1-n-Butyl-5,5-diethylbarbituric acid
• 15517-26-7
• N-n-Butylbarbital
• RAMUEMRVQRRPDR-UHFFFAOYSA-N
• 1-Butyl-5,5-diethyl-2,4,6(1H,3H,5H)-pyrimidinetrione #

• Inchi： InChI=1S/C12H20N2O3/c1-4-7-8-14-10(16)12(5-2,6-3)9(15)13-11(14)17/h4-8H2,1-3H3,(H,13,15,17)
• InChI Key： RAMUEMRVQRRPDR-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)NC(=O)C(CC)(CC)C1=O

Computed Properties

• Exact Mass: 240.1475
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48